Cas no 368429-69-0 (4-amino-1-benzyl-pyrrolidin-2-one)

• Product name: 4-amino-1-benzyl-pyrrolidin-2-one
• CAS No: 368429-69-0
• MF: C₁₁H₁₄N₂O
• MW: 190.24166
• MDL: MFCD09971803
• CID: 821452
• PubChem ID: 11332961

4-amino-1-benzyl-pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-benzylpyrrolidin-2-one
• 4-amino-1-benzylpyrrolidin-2-one(SALTDATA: HCl)
• 4-amino-1-benzyl-pyrrolidin-2-one
• SB17703
• SB17702
• (4R)-4-amino-1-benzylpyrrolidin-2-one
• EN300-58098
• ALBB-004700
• MB08337
• 906750-12-7
• 791568-49-5
• SCHEMBL11021735
• AKOS000345197
• DTXSID90462613
• (4S)-4-amino-1-benzylpyrrolidin-2-one
• AKOS016050331
• 368429-69-0

• MDL： MFCD09971803
• Inchi： InChI=1S/C11H14N2O/c12-10-6-11(14)13(8-10)7-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2
• InChI Key： ZBULGGJXBMLOKD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN2CC(CC2=O)N

Computed Properties

• Exact Mass: 190.110613g/mol
• Surface Charge: 0
• XLogP3: 0.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.110613g/mol
• Monoisotopic Mass: 190.110613g/mol
• Topological Polar Surface Area: 46.3Ų
• Heavy Atom Count: 14
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 379.545 ℃ at 760 mmHg
• Solubility: Slightly soluble (14 g/l) (25 º C),

4-amino-1-benzyl-pyrrolidin-2-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives